![molecular formula C18H25N5O2 B4841417 N-2,1,3-benzoxadiazol-4-yl-2-(4-cyclohexyl-1-piperazinyl)acetamide](/img/structure/B4841417.png)
N-2,1,3-benzoxadiazol-4-yl-2-(4-cyclohexyl-1-piperazinyl)acetamide
Overview
Description
N-2,1,3-benzoxadiazol-4-yl-2-(4-cyclohexyl-1-piperazinyl)acetamide, also known as BZA-2, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. BZA-2 is a benzodiazepine receptor ligand that has been shown to have anxiolytic and sedative effects. In addition to its use as a pharmacological tool, BZA-2 has also been studied for its potential therapeutic applications.
Mechanism of Action
N-2,1,3-benzoxadiazol-4-yl-2-(4-cyclohexyl-1-piperazinyl)acetamide binds to the benzodiazepine receptor, which is a type of GABA-A receptor. This binding enhances the activity of GABA, which is an inhibitory neurotransmitter in the brain. The enhancement of GABA activity leads to the anxiolytic and sedative effects of N-2,1,3-benzoxadiazol-4-yl-2-(4-cyclohexyl-1-piperazinyl)acetamide.
Biochemical and Physiological Effects:
In addition to its effects on the benzodiazepine receptor, N-2,1,3-benzoxadiazol-4-yl-2-(4-cyclohexyl-1-piperazinyl)acetamide has also been shown to have effects on other neurotransmitter systems in the brain. It has been shown to enhance the activity of dopamine and serotonin, which are neurotransmitters that play a role in mood regulation. N-2,1,3-benzoxadiazol-4-yl-2-(4-cyclohexyl-1-piperazinyl)acetamide has also been shown to have antioxidant effects, which may be beneficial in the treatment of neurodegenerative disorders.
Advantages and Limitations for Lab Experiments
One advantage of using N-2,1,3-benzoxadiazol-4-yl-2-(4-cyclohexyl-1-piperazinyl)acetamide in laboratory experiments is that it is a selective ligand for the benzodiazepine receptor, which makes it a useful tool for studying the role of this receptor in various physiological processes. However, one limitation of using N-2,1,3-benzoxadiazol-4-yl-2-(4-cyclohexyl-1-piperazinyl)acetamide is that it has relatively low potency compared to other benzodiazepine receptor ligands, which may limit its usefulness in certain experiments.
Future Directions
There are several potential future directions for research on N-2,1,3-benzoxadiazol-4-yl-2-(4-cyclohexyl-1-piperazinyl)acetamide. One area of interest is the development of more potent analogs of N-2,1,3-benzoxadiazol-4-yl-2-(4-cyclohexyl-1-piperazinyl)acetamide that could be used as therapeutic agents for anxiety and other neurological disorders. Another area of interest is the study of the effects of N-2,1,3-benzoxadiazol-4-yl-2-(4-cyclohexyl-1-piperazinyl)acetamide on other neurotransmitter systems in the brain, which could provide insights into its potential therapeutic applications. Finally, research on the antioxidant effects of N-2,1,3-benzoxadiazol-4-yl-2-(4-cyclohexyl-1-piperazinyl)acetamide could lead to the development of new treatments for neurodegenerative disorders.
Scientific Research Applications
N-2,1,3-benzoxadiazol-4-yl-2-(4-cyclohexyl-1-piperazinyl)acetamide has been extensively studied for its potential applications in the field of neuroscience. It has been shown to bind to the benzodiazepine receptor, which is a target for many drugs used to treat anxiety and other neurological disorders. N-2,1,3-benzoxadiazol-4-yl-2-(4-cyclohexyl-1-piperazinyl)acetamide has been shown to have anxiolytic and sedative effects in animal models, suggesting that it may have potential as a therapeutic agent for anxiety disorders.
properties
IUPAC Name |
N-(2,1,3-benzoxadiazol-4-yl)-2-(4-cyclohexylpiperazin-1-yl)acetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H25N5O2/c24-17(19-15-7-4-8-16-18(15)21-25-20-16)13-22-9-11-23(12-10-22)14-5-2-1-3-6-14/h4,7-8,14H,1-3,5-6,9-13H2,(H,19,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HTVQWPIAUPLZHO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)N2CCN(CC2)CC(=O)NC3=CC=CC4=NON=C43 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H25N5O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2,1,3-benzoxadiazol-4-yl)-2-(4-cyclohexylpiperazin-1-yl)acetamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.